Methyl 3-(4-hydroxy-3,5-diiodophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate

• IUPAC Name: methyl 3-(4-hydroxy-3,5-diiodophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
• InChI: InChI=1S/C15H19I2NO5/c1-15(2,3)23-14(21)18-11(13(20)22-4)7-8-5-9(16)12(19)10(17)6-8/h5-6,11,19H,7H2,1-4H3,(H,18,21)
• InChI Key: LYSAEUWOAILRMR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(CC1=CC(=C(C(=C1)I)O)I)C(=O)OC
• Molecular Formula: C15H19I2NO5
• Molecular Weight: 547.12 g/mol

Description

Methyl 3-(4-hydroxy-3,5-diiodophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate is a Boc-protected tyrosine derivative featuring diiodo substitutions at the 3,5-positions of the phenyl ring and a methyl ester group. Its molecular formula is C₁₄H₁₇I₂NO₅, with a molecular weight of 533.1 g/mol . This compound is primarily utilized in peptide synthesis as an activated ester intermediate, enabling efficient coupling reactions due to the electron-withdrawing nature of the diiodo substituents and the stability conferred by the tert-butoxycarbonyl (Boc) protecting group .

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s structural and functional distinctions from analogs are critical for understanding its applications and biological behavior. Key comparisons include:

Structural Analogues with Halogen Substitutions

Compound Name	Halogen Substituents	Functional Groups	Molecular Weight (g/mol)	Key Features
Methyl 3-(4-hydroxy-3,5-diiodophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate	I, I (3,5-)	Boc-protected amine, methyl ester	533.1	High steric bulk, peptide coupling utility, enhanced stability
Methyl-[2-hydroxyimino-3-(3,5-dibromo-4-hydroxyphenyl)]-propionate (Compound 5, )	Br, Br (3,5-)	Hydroxyimino, methyl ester	~400 (estimated)	Brominated analog with reduced steric hindrance; used in cancer studies
O-(4-Hydroxy-3,5-diiodophenyl)-3,5-diiodo-β-hydroxy-L-tyrosine (Compound 1, )	I, I (3,5-, 3,5-)	β-hydroxytyrosine, free acid	~700 (estimated)	Tetraiodinated structure; potential thyroid hormone analog
2-(4-(4-Hydroxy-3,5-diiodophenoxy)-3,5-diiodophenyl)acetic acid (Compound 6, )	I, I (3,5-, 3,5-)	Acetic acid, ether linkage	~750 (estimated)	Diiodophenoxy motif; acidic functionality may alter solubility

Functional Group Variations

• Boc Protection vs. Free Amines : The Boc group in the target compound enhances stability during peptide synthesis compared to unprotected amines in compounds like L-Tyrosine-tyramide A (Compound 7, ) .
• Ester vs. Acid Forms : The methyl ester in the target compound improves cell permeability compared to carboxylic acid derivatives (e.g., Compound 6, ), which may ionize under physiological conditions .
• Iodo vs. Bromo Substitutions : Iodine’s larger atomic radius and higher electronegativity (vs. bromine in Compound 5, ) may enhance hydrophobic interactions in biological targets, as seen in thyroid hormones .

Research Findings and Implications

Peptide Synthesis Utility : The Boc-OSu ester () facilitates efficient peptide bond formation, outperforming unprotected tyrosine derivatives in coupling yields .

Halogen Effects : Diiodo substitution enhances UV absorption and radiopacity, making the compound useful in imaging probes .

Limitations : High molecular weight and lipophilicity may limit bioavailability, necessitating formulation optimization for therapeutic use .